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Compound of Interest

Compound Name: 3-Nitroaniline

Cat. No.: B104315 Get Quote

An In-depth Technical Guide to 3-Nitroaniline (CAS 99-09-2)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Nitroaniline (CAS 99-09-2),

a significant chemical intermediate. It covers its chemical and physical properties, synthesis

protocols, key applications, and safety information, presented in a format tailored for scientific

and research professionals.

Core Chemical Identity and Properties
3-Nitroaniline, also known as m-nitroaniline, is an organic compound with the formula

C₆H₆N₂O₂.[1][2] It is a derivative of aniline with a nitro functional group at the meta-position.[2]

[3] This arrangement of an electron-donating amino group and an electron-withdrawing nitro

group on the benzene ring dictates its chemical reactivity and makes it a versatile precursor in

organic synthesis.[3] It appears as yellow, rhombic crystals or a powder.[1][4]

Physical and Chemical Data
The following table summarizes the key quantitative properties of 3-Nitroaniline.
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Property Value Reference(s)

Molecular Formula C₆H₆N₂O₂ [5][6]

Molecular Weight 138.12 g/mol [1][5][7]

Melting Point 111-114 °C [5][7][8]

Boiling Point 306 °C [2][5][8]

Density 0.901 g/cm³ [8][9]

Vapor Pressure 1 mm Hg (119 °C) [1][7][8]

Flash Point 196 °C (384.8 °F) - closed cup [1][7][8]

Water Solubility 1.25 g/L (at 20 °C) [1][8][10]

pKa 2.47 [2][8]

Log Kow (LogP) 1.37 [11]

Henry's Law Constant 7.9 x 10⁻⁹ atm-m³/mol [1]

Appearance
Yellow crystals, powder, or

chunks
[1][4][8]

Spectral Data
Key spectral data for the identification and characterization of 3-Nitroaniline are summarized

below.
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Spectral Technique Key Features and References

¹H NMR
Spectra available from sources like

ChemicalBook.[12]

¹³C NMR Data available in spectral databases.[12]

Infrared (IR)
Spectrum available from sources like

ChemicalBook.[12]

Mass Spectrometry (MS)

Electron ionization mass spectrum is well-

documented and available on the NIST

WebBook.[12][13]

UV/Visible
Spectrum data is available on the NIST

WebBook.[13]

Synthesis and Manufacturing
The primary commercial production method for 3-Nitroaniline is the selective partial reduction

of m-dinitrobenzene.[2][14][15] Reagents like sodium sulfide or sodium polysulfide are

commonly used in a process known as the Zinin reaction.[1][2] Catalytic hydrogenation is

another established method.[15]
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m-Dinitrobenzene

3-Nitroaniline

Selective Reduction of one -NO₂ group

Selective Reducing Agent
(e.g., Na₂S, (NH₄)₂S, H₂/Catalyst)

Click to download full resolution via product page

Figure 1: Chemical synthesis pathway of 3-Nitroaniline.

Experimental Protocols
Protocol: Synthesis of 3-Nitroaniline via Selective
Reduction
This protocol details the synthesis of 3-nitroaniline from m-dinitrobenzene using sodium

sulfide, adapted from established laboratory procedures.[16][17][18]

Materials:

m-Dinitrobenzene

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Methanol or Ethanol
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Water

Hydrochloric acid (HCl)

Ammonium hydroxide (NH₄OH)

Ice

Round-bottom flask, reflux condenser, dropping funnel, beaker, stirring apparatus, heating

mantle, filtration apparatus.

Methodology:

Preparation of Reducing Solution: In a beaker, dissolve sodium sulfide in water. For more

controlled reduction, a sodium hydrogen sulfide solution can be prepared by reacting sodium

sulfide with sodium bicarbonate.[17][18]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and stirrer,

dissolve m-dinitrobenzene in ethanol or methanol. Heat the mixture to a gentle reflux.[16][17]

Reduction: Slowly add the sodium sulfide solution to the refluxing m-dinitrobenzene solution

from a dropping funnel over a period of 10-20 minutes. A color change should be observed

as the reduction proceeds.[16][17]

Reaction Completion: Continue refluxing for an additional 30 minutes to ensure the reaction

goes to completion. The endpoint can be checked by spotting a drop of the reaction mixture

on filter paper and adding a drop of iron or copper sulfate solution; the absence of a black

sulfide precipitate indicates completion.[16]

Isolation of Crude Product: After the reaction is complete, cool the mixture rapidly by adding

ice.[16] The crude 3-nitroaniline will precipitate. Filter the solid product and wash it with cold

water.[16][17]

Purification:

The crude product can be extracted by warming with dilute hydrochloric acid to form the

hydrochloride salt.[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.youtube.com/watch?v=hqdWUlUeWWA
https://askfilo.com/user-question-answers-smart-solutions/aim-preparation-of-nitro-aniline-from-dinitrobenzene-3135323735383830
https://www.prepchem.com/synthesis-of-3-nitroaniline/
https://www.youtube.com/watch?v=hqdWUlUeWWA
https://www.prepchem.com/synthesis-of-3-nitroaniline/
https://www.youtube.com/watch?v=hqdWUlUeWWA
https://www.prepchem.com/synthesis-of-3-nitroaniline/
https://www.prepchem.com/synthesis-of-3-nitroaniline/
https://www.benchchem.com/product/b104315?utm_src=pdf-body
https://www.prepchem.com/synthesis-of-3-nitroaniline/
https://www.youtube.com/watch?v=hqdWUlUeWWA
https://www.prepchem.com/synthesis-of-3-nitroaniline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filter the solution to remove any unreacted starting material or byproducts.

Neutralize the filtrate with ammonium hydroxide to precipitate the purified 3-nitroaniline
base.[16]

Filter the purified product, wash with cold water, and dry.

For higher purity, recrystallize the product from hot water or aqueous methanol.[16][17]

The expected melting point of the pure product is 114 °C.[16]

Figure 2: Experimental workflow for the synthesis and purification of 3-Nitroaniline.

Protocol: Analysis of 3-Nitroaniline in Water by HPLC
This protocol outlines a method for the determination of 3-nitroaniline in environmental water

samples using High-Performance Liquid Chromatography (HPLC) with UV detection, often

preceded by a solid-phase extraction (SPE) step for sample concentration.[19][20][21]

Materials & Equipment:

HPLC system with UV detector

C18 analytical column

On-line or off-line Solid-Phase Extraction (SPE) system with HRP or C18 cartridges

3-Nitroaniline analytical standard

Methanol (HPLC grade)

Water (HPLC grade)

Sample filtration apparatus (e.g., 0.45 µm filters)

Methodology:

Standard Preparation: Prepare a stock solution of 3-Nitroaniline (e.g., 1000 mg/L) in

methanol. Create a series of working standards by diluting the stock solution with HPLC-

grade water to cover the desired concentration range (e.g., 1-100 µg/L).[20][21]
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Sample Preparation: Collect water samples. Filter the samples through a 0.45 µm filter to

remove particulate matter.

Solid-Phase Extraction (Enrichment):

Condition an SPE cartridge (e.g., C18) with methanol followed by HPLC-grade water.

Load a known volume of the filtered water sample onto the cartridge. Aniline compounds

will be retained.

Wash the cartridge with water to remove interfering substances.

Elute the retained 3-Nitroaniline with a small volume of methanol or another suitable

organic solvent.

This process can be automated using an on-line SPE system coupled directly to the

HPLC.[20][21]

HPLC Analysis:

Mobile Phase: A gradient of methanol and water or acetonitrile and water is typically used.

Column: A C18 reversed-phase column (e.g., 3 µm particle size, 3 x 150 mm).[21]

Flow Rate: Approximately 0.5 - 1.0 mL/min.

Injection Volume: 10-100 µL of the concentrated eluate or prepared standard.

Detection: UV detector set to an appropriate wavelength (e.g., 227 nm).[19]

Quantification: Create a calibration curve by plotting the peak area of the standards against

their concentration. Determine the concentration of 3-Nitroaniline in the sample by

comparing its peak area to the calibration curve.

Applications and Uses
3-Nitroaniline is a crucial intermediate in several industrial sectors. Its primary use is as a

precursor in the synthesis of other organic compounds.[3][6]
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Dyes and Pigments: It is a key starting material for azo dyes.[2][4][6] It serves as a diazo

component (known as Fast Orange R Base) for producing dyes such as C.I. Disperse Yellow

5 and C.I. Acid Blue 29.[2][4][11]

Pharmaceuticals: The compound is a building block in the synthesis of various active

pharmaceutical ingredients (APIs), including analgesics and anti-inflammatory agents.[6]

Corrosion Inhibitors: It is used in the preparation of corrosion inhibitors for mechanical and

electronic applications.[15]

Other Industrial Uses: It finds application in the production of certain explosives and as a

versatile research reagent in organic chemistry laboratories.[6]

Figure 3: Logical diagram of the primary applications of 3-Nitroaniline.

Safety and Toxicology
3-Nitroaniline is classified as a toxic substance and requires careful handling.[7][22]

Hazard Classifications: It is acutely toxic if swallowed, in contact with skin, or if inhaled

(Acute Tox. 3).[7][10] It may cause damage to organs (kidney, liver, heart, blood) through

prolonged or repeated exposure.[7]

Environmental Hazards: The compound is harmful to aquatic life with long-lasting effects.[7]

[22][23]

Handling Precautions: Use only in well-ventilated areas and wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and respiratory protection.[22]

[23] Avoid formation of dust.[23] Store in a cool, dry, well-ventilated place, locked up.[8][22]

First Aid: In case of exposure, seek immediate medical attention. For skin contact, wash off

with plenty of soap and water.[22][23] If inhaled, move the person to fresh air.[23] If

swallowed, rinse mouth with water and call a poison center or doctor immediately.[22][23]

Toxicological Data
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Endpoint Species Value Reference(s)

LD₅₀ (Oral) Rat 535 mg/kg [1][5]

LD₅₀ (Oral) Mouse 308 mg/kg [1][5]

LD₅₀ (Oral) Guinea Pig 450 mg/kg [5]

Genotoxicity Bacterial Test
Genotoxic effects

observed
[24]

Genotoxicity In Vitro Non-Bacterial
Genotoxic effects

observed
[24]

Genotoxicity
Unscheduled DNA

Synthesis
Negative response [25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.chemicalbook.com/SpectrumEN_99-09-2_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C99092&Mask=200
https://askfilo.com/user-question-answers-smart-solutions/mechanism-of-formation-of-m-nitroaniline-from-m-3337343832363734
https://www.mdpi.com/2073-4344/4/3/276
https://www.prepchem.com/synthesis-of-3-nitroaniline/
https://www.youtube.com/watch?v=hqdWUlUeWWA
https://askfilo.com/user-question-answers-smart-solutions/aim-preparation-of-nitro-aniline-from-dinitrobenzene-3135323735383830
https://pubmed.ncbi.nlm.nih.gov/19464691/
https://pubmed.ncbi.nlm.nih.gov/19464691/
https://pubmed.ncbi.nlm.nih.gov/19464691/
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/AN-292-LC-Aniline-Nitroanilines-Drinking-Water-AN70232-EN.pdf
https://www.chromatographyonline.com/view/simplified-yet-sensitive-determination-aniline-and-nitroanilines
https://www.lobachemie.com/lab-chemical-msds/MSDS-3NITROANILINE-CASNO-99-09-04926-EN.aspx
https://www.oxfordlabfinechem.com/msds/3-NITRO%20ANILINE.pdf
https://hpvchemicals.oecd.org/UI/handler.axd?id=f1521fd5-3151-43e0-8445-6d9add4c834c
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=900S0700.TXT
https://www.benchchem.com/product/b104315#3-nitroaniline-cas-number-99-09-2-information
https://www.benchchem.com/product/b104315#3-nitroaniline-cas-number-99-09-2-information
https://www.benchchem.com/product/b104315#3-nitroaniline-cas-number-99-09-2-information
https://www.benchchem.com/product/b104315#3-nitroaniline-cas-number-99-09-2-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104315?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

